Cas no 58401-22-2 (3,5-dimethyl-1-benzothiophene-2-sulfonyl chloride)

• Product Name: 3,5-dimethyl-1-benzothiophene-2-sulfonyl chloride
• CAS No: 58401-22-2
• MF: C₁₀H₉ClO₂S₂
• MW: 260.760259389877
• CID: 3380968
• PubChem ID: 22041465
• Update Time: 2025-04-21

3,5-dimethyl-1-benzothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE-2-SULFONYL CHLORIDE, 3,5-DIMETHYL-
• 3,5-dimethyl-1-benzothiophene-2-sulfonyl chloride
• 3,5-Dimethylbenzo[b]thiophene-2-sulfonyl chloride
• 58401-22-2
• 3,5-Dimethyl-benzothiophene-2-sulfonyl chloride
• EN300-104315
• AKOS026730238
• SCHEMBL788031
• CS-0230528
• 2-chlorosulfonyl-5-methyl-3-methylbenzo[b]thiophene
• 865-665-9
• 3,5-dimethyl-1-benzothiophene-2-sulfonylchloride
• KYKSZOHCIBGWPY-UHFFFAOYSA-N
• DB-151155

• Inchi： 1S/C10H9ClO2S2/c1-6-3-4-9-8(5-6)7(2)10(14-9)15(11,12)13/h3-5H,1-2H3
• InChI Key： KYKSZOHCIBGWPY-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C2C=C(C)C=CC=2S1)(=O)=O

Computed Properties

• Exact Mass: 259.9732496g/mol
• Monoisotopic Mass: 259.9732496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes